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Compound of Interest

Compound Name: Diantimony

Cat. No.: B1203571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and technical information for the handling

of diantimony trioxide (Sb₂O₃). Adherence to these guidelines is critical to mitigate the health

risks associated with this compound, which is classified as a suspected human carcinogen.[1]

[2][3] This document outlines engineering controls, personal protective equipment, safe

handling and storage procedures, emergency protocols, and relevant toxicological data.

Furthermore, it details experimental methodologies for exposure monitoring and toxicological

assessment, and visualizes key signaling pathways implicated in diantimony trioxide-induced

cellular damage.

Hazard Identification and Toxicological Summary
Diantimony trioxide is a white, odorless, crystalline solid.[4] While it has low aqueous solubility,

it is recognized as a potential occupational hazard, primarily through inhalation of dust

particles.[5][6] The International Agency for Research on Cancer (IARC) classifies diantimony
trioxide as a Group 2B carcinogen, meaning it is possibly carcinogenic to humans.[4]

Acute exposure can cause irritation to the skin, eyes, and respiratory tract.[7] Chronic

exposure, particularly through inhalation, is associated with more severe health effects,

including pneumoconiosis, and an increased risk of lung cancer.[8][9]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1203571?utm_src=pdf-interest
https://www.benchchem.com/product/b1203571?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK590771/
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/antimony.pdf
https://www.ncbi.nlm.nih.gov/books/NBK574966/
https://www.benchchem.com/product/b1203571?utm_src=pdf-body
https://www.benchchem.com/product/b1203571?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Antimony-Trioxide
https://pmc.ncbi.nlm.nih.gov/articles/PMC11368139/
https://emsl.com/News.aspx?newsid=2956
https://www.benchchem.com/product/b1203571?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Antimony-Trioxide
https://www.cdc.gov/niosh/nmam/chemicals.html
https://www.antimony.com/wp-content/uploads/2020/08/Final_Publication_Genotox_Boreiko_Rossman.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5619256/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Establishing and adhering to occupational exposure limits (OELs) is a primary measure in

protecting laboratory personnel. Various regulatory bodies have set forth guidelines for airborne

diantimony trioxide concentrations.

Parameter Value Reference

OSHA PEL 0.5 mg/m³ (8-hour TWA) [10]

NIOSH REL 0.5 mg/m³ (10-hour TWA) [10]

ACGIH TLV 0.5 mg/m³ (8-hour TWA) [10]

Molecular Formula Sb₂O₃ [4]

Molecular Weight 291.52 g/mol [4]

Melting Point 656 °C [11]

Boiling Point 1425 °C [4]

Solubility in Water Insoluble [4]

Engineering Controls
The most effective way to reduce exposure to diantimony trioxide is through the

implementation of robust engineering controls.

Ventilation: All work with diantimony trioxide powder should be conducted in a certified

chemical fume hood or a designated containment enclosure with local exhaust ventilation to

minimize the release of dust into the work area.[10][12][13]

Process Enclosure: Where feasible, enclosing operations that generate dust can significantly

reduce exposure.[10] Automated transfer of the compound from storage to process

containers is also recommended.[10]

Emergency Equipment: Emergency eyewash stations and safety showers must be readily

accessible in the immediate work area.[5][14]

Personal Protective Equipment (PPE)
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Appropriate PPE must be worn at all times when handling diantimony trioxide.

Respiratory Protection: For operations where dust generation is unavoidable and

engineering controls are insufficient, a NIOSH-approved respirator with a particulate filter is

required.[15]

Eye and Face Protection: Chemical safety goggles with side shields are mandatory.[10][15] A

face shield should also be worn when there is a risk of splashing.[10]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene) and a lab coat.[2]

[15][16] For extensive handling, impervious clothing may be necessary.

Hygiene: Wash hands thoroughly with soap and water after handling and before leaving the

work area.[1][17] Do not eat, drink, or smoke in areas where diantimony trioxide is handled.

[10]

Handling and Storage
Handling: Avoid creating dust.[5] Use wet methods for cleaning surfaces where possible to

prevent dust from becoming airborne.

Storage: Store diantimony trioxide in a cool, dry, well-ventilated area in tightly sealed

containers.[16][17] It should be stored locked up and away from incompatible materials such

as strong acids, bases, and reducing agents.[10][17]

Emergency Procedures
Spills: In the event of a spill, evacuate the area.[10] For small spills, carefully sweep up the

material, avoiding dust generation, and place it in a sealed container for disposal.[12] For

large spills, contact your institution's environmental health and safety department.[10] The

area should be ventilated and cleaned after the spill is contained.[10]

First Aid:

Inhalation: Move the individual to fresh air.[17] Seek medical attention if symptoms

develop.
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Skin Contact: Immediately wash the affected area with soap and water.[17] Remove

contaminated clothing.[17]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids.[14] Seek medical attention.[14]

Ingestion: Rinse the mouth with water. Do not induce vomiting.[1] Seek immediate medical

attention.[14]

Experimental Protocols
Air Sampling and Analysis (Adapted from NIOSH and
OSHA Methods)
This protocol outlines a general procedure for collecting and analyzing airborne diantimony
trioxide to assess workplace exposure.

Sampling:

Use a calibrated personal sampling pump connected to a mixed-cellulose ester filter

(MCEF) with a 0.8 µm pore size in a cassette.[12]

Position the cassette in the breathing zone of the worker.

Sample for a known period, typically a full work shift, at a flow rate of 2 L/min.[12]

Sample Preparation:

The filter is digested using a mixture of nitric acid and hydrochloric acid.[10]

Analysis:

The digested sample is analyzed for antimony content using Inductively Coupled Plasma-

Atomic Emission Spectrometry (ICP-AES).[10][12]

In Vitro Genotoxicity Assessment: Micronucleus Assay
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This assay is used to determine if diantimony trioxide can cause chromosomal damage in

cultured human cells.

Cell Culture: Human peripheral blood lymphocytes are cultured in appropriate media.

Exposure: The cells are treated with varying concentrations of diantimony trioxide for a

specified duration.

Micronucleus Staining: After treatment, the cells are harvested, and the cytoplasm is stained

to visualize micronuclei, which are small nuclei that form around chromosome fragments or

whole chromosomes that were not incorporated into the main nucleus during cell division.

Analysis: The frequency of micronucleated cells is scored under a microscope. A significant

increase in micronucleated cells compared to a control group indicates clastogenic or

aneugenic effects.

Signaling Pathways and Experimental Workflows
Diantimony Trioxide-Induced Oxidative Stress
Diantimony trioxide exposure has been shown to induce oxidative stress, a key mechanism in

its toxicity.[1] This involves the generation of reactive oxygen species (ROS) and the depletion

of cellular antioxidants like glutathione (GSH).[1]
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Caption: Diantimony trioxide-induced oxidative stress pathway.
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Diantimony Trioxide-Induced Apoptosis
Studies have demonstrated that diantimony trioxide can induce apoptosis (programmed cell

death) through the activation of the SEK1/JNK signaling pathway.[17]
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Caption: SEK1/JNK-mediated apoptosis induced by diantimony trioxide.

Experimental Workflow for Assessing Diantimony
Trioxide Toxicity
A logical workflow for investigating the toxicological properties of diantimony trioxide in a

research setting is outlined below.
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In Vitro Studies In Vivo Studies
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Caption: A typical experimental workflow for toxicological assessment.

By implementing these safety precautions and understanding the underlying toxicological

mechanisms, researchers can handle diantimony trioxide in a manner that minimizes risk and

ensures a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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